Terpendole J

• Molecular Formula: C32H43NO5
• Molecular Weight: 521.7 g/mol
• IUPAC Name: (1S,2R,5S,7S,8R,9R,11S,12S,15S)-1,2-dimethyl-7-[2-(3-methylbut-2-enoxy)propan-2-yl]-6,10-dioxa-24-azaheptacyclo[13.10.0.02,12.05,11.09,11.017,25.018,23]pentacosa-17(25),18,20,22-tetraene-8,12-diol
• InChI: InChI=1S/C32H43NO5/c1-18(2)13-16-36-28(3,4)26-24(34)27-32(38-27)23(37-26)12-14-29(5)30(6)19(11-15-31(29,32)35)17-21-20-9-7-8-10-22(20)33-25(21)30/h7-10,13,19,23-24,26-27,33-35H,11-12,14-17H2,1-6H3/t19-,23-,24+,26-,27+,29+,30+,31-,32-/m0/s1
• InChI Key: GLVMTITYOKYZRQ-JSVBYLJXSA-N
• Isomeric SMILES: CC(=CCOC(C)(C)[C@@H]1[C@H]([C@@H]2[C@@]3(O2)[C@@H](O1)CC[C@]4([C@]3(CC[C@@H]5[C@@]4(C6=C(C5)C7=CC=CC=C7N6)C)O)C)O)C
• Canonical SMILES: CC(=CCOC(C)(C)C1C(C2C3(O2)C(O1)CCC4(C3(CCC5C4(C6=C(C5)C7=CC=CC=C7N6)C)O)C)O)C

Description

Terpendole J is an organic heteroheptacyclic compound isolated from Albophoma yamanashiensis and has been shown to exhibit inhibitory activity against acyl-CoA:cholesterol acyltransferase. It has a role as a metabolite and an EC 2.3.1.26 (sterol O-acyltransferase) inhibitor. It is an organic heteroheptacyclic compound, an epoxide, an organonitrogen heterocyclic compound, a secondary amino compound, a secondary alcohol and a tertiary alcohol.

Scientific Research Applications

Terpendole as a Source of Novel Compounds

Terpendole M, an indole-diterpenoid, was isolated from perennial ryegrass infected with the endophytic fungus Neotyphodium lolii. This discovery adds to the understanding of the biogenesis of lolitrem neurotoxins and the structure-activity relationships within the indole-diterpenoids (Gatenby et al., 1999).

Inhibition of Acyl-CoA: Cholesterol Acyltransferase (ACAT)

Terpendoles, isolated from Albophoma yamanashiensis, demonstrate significant inhibitory activity against acyl-CoA: cholesterol acyltransferase (ACAT), with terpendole J showing moderate inhibition in rat liver microsomes (Tomoda et al., 1995).

Role in Mitotic Kinesin Eg5 Inhibition

Terpendole E, a natural product inhibitor of mitotic kinesin Eg5, has been identified as a key biosynthetic intermediate of indole-diterpenes in Chaunopycnis alba (Motoyama et al., 2012). Its derivative also inhibits STLC- and GSK-1-resistant Eg5 (Tarui et al., 2014).

Terpendole E as a Key Biosynthetic Intermediate

Research has shown that terpendole E is a critical biosynthetic intermediate in the production of terpendoles and related indole-diterpenes, pivotal in understanding fungal metabolism and secondary metabolite production (Motoyama et al., 2012).

Structural Analysis and Synthesis

The synthesis of terpendole E and its analogues has been achieved, contributing to the understanding of their structural and functional aspects (Teranishi et al., 2014). This synthesis is crucial for further biological and pharmacological studies.

Exploration of Binding Mechanisms

Studies have explored the unique binding site and inhibitory mechanism of terpendole E and its derivatives, distinguishing them from other Eg5 inhibitors (Tarui et al., 2014).

Role in Terpene Synthesis

Research into the synthesis of terpenes, including terpendoles, highlights the vast potential of these compounds in various applications, from flavor and fragrance compounds to antimalarial or anticancer drugs (Martin et al., 2003).

Metabolic Engineering for Terpenoid Production

Advances in metabolic engineering have enabled the production of terpenoids, including terpendole derivatives, in plant cell cultures. This approach is beneficial for yielding high-value compounds (Roberts, 2007).